(1-Methyl-3-piperidin-3-ylpyrazol-4-yl)-pyrrolidin-1-ylmethanone

• IUPAC Name: (1-methyl-3-piperidin-3-ylpyrazol-4-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C14H22N4O/c1-17-10-12(14(19)18-7-2-3-8-18)13(16-17)11-5-4-6-15-9-11/h10-11,15H,2-9H2,1H3
• InChI Key: LGKCQAFDWGLTNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2CCCNC2)C(=O)N3CCCC3
• Molecular Formula: C14H22N4O
• Molecular Weight: 262.35 g/mol
• CAS No.: 1950768-40-7

Description

(1-Methyl-3-piperidin-3-ylpyrazol-4-yl)-pyrrolidin-1-ylmethanone is a useful research compound. Its molecular formula is C14H22N4O and its molecular weight is 262.357. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Inhibitors and Drug Metabolism

Cytochrome P450 enzymes play a crucial role in the metabolism of a wide range of drugs. The selectivity of chemical inhibitors for specific P450 isoforms is vital for understanding drug-drug interactions and metabolism. Compounds similar to "(1-Methyl-3-piperidin-3-ylpyrazol-4-yl)-pyrrolidin-1-ylmethanone" could potentially serve as selective inhibitors or substrates in studying the metabolism pathways of various drugs, enhancing the prediction of drug interactions and effects on drug clearance (Khojasteh et al., 2011).

Dipeptidyl Peptidase IV Inhibitors

The serine exopeptidase DPP IV plays a significant role in glucose metabolism by inactivating incretin hormones. Inhibitors of DPP IV are used in the management of type 2 diabetes mellitus. The pyrrolidine and piperidine scaffolds, similar to the one found in "this compound," are common in DPP IV inhibitors, indicating potential applications in the development of new antidiabetic drugs (Mendieta et al., 2011).

Natural Product Derivatives for Leishmaniasis Treatment

Compounds derived from natural products, such as those from the Piper genus, show promising leishmanicidal activity. The structural diversity and biological activity of Piper spp. derivatives underscore the potential of structurally related compounds in developing treatments for leishmaniasis and other parasitic infections (Peixoto et al., 2021).

Drug Discovery and Scaffold Versatility

The pyrrolidine ring, a key structural feature in "this compound," is widely used in medicinal chemistry due to its contribution to the stereochemistry of molecules, efficient exploration of pharmacophore space, and increased three-dimensional coverage. This review highlights the versatility of pyrrolidine scaffolds in drug discovery, suggesting potential applications of the compound in designing new biologically active compounds (Petri et al., 2021).